Cas no 1514849-55-8 (1-(3-Bromothiophen-2-yl)cyclobutan-1-amine)

• Product Name: 1-(3-Bromothiophen-2-yl)cyclobutan-1-amine
• CAS No: 1514849-55-8
• MF: C₈H₁₀BrNS
• MW: 232.140699863434
• CID: 5763394
• PubChem ID: 96894472
• Update Time: 2025-05-26

1-(3-Bromothiophen-2-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1905723
• 1514849-55-8
• 1-(3-bromothiophen-2-yl)cyclobutan-1-amine
• 1-(3-Bromothiophen-2-yl)cyclobutan-1-amine

• Inchi： 1S/C8H10BrNS/c9-6-2-5-11-7(6)8(10)3-1-4-8/h2,5H,1,3-4,10H2
• InChI Key： VDJBNXPVNQOOCE-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1C1(CCC1)N

Computed Properties

• Exact Mass: 230.97173g/mol
• Monoisotopic Mass: 230.97173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(3-Bromothiophen-2-yl)cyclobutan-1-amine

Exploring the Chemistry and Applications of 1-(3-Bromothiophen-2-yl)cyclobutan-1-amine (CAS No. 1514849-55-8)

The compound 1-(3-Bromothiophen-2-yl)cyclobutan-1-amine (CAS No. 1514849-55-8) is a versatile organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a cyclobutane ring fused with a bromothiophene moiety, makes it a valuable intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential as a building block for drug discovery, given the prevalence of thiophene derivatives in bioactive compounds.

One of the key reasons for the growing interest in 1-(3-Bromothiophen-2-yl)cyclobutan-1-amine is its role in the development of novel small-molecule therapeutics. The bromine atom at the 3-position of the thiophene ring offers a reactive site for further functionalization, enabling the creation of diverse derivatives. This flexibility aligns with current trends in fragment-based drug design, where researchers seek modular compounds to optimize pharmacokinetic properties.

In addition to pharmaceutical applications, 1514849-55-8 has shown promise in organic electronics. The thiophene unit is known for its electron-rich character, making it a candidate for conductive polymers and OLED materials. Recent studies explore its incorporation into π-conjugated systems to enhance charge transport properties—a hot topic in sustainable energy research.

From a synthetic chemistry perspective, the cyclobutane ring in 1-(3-Bromothiophen-2-yl)cyclobutan-1-amine introduces strain energy that can be leveraged for ring-opening reactions. This feature is increasingly relevant in click chemistry and bioorthogonal reactions, where researchers demand high reactivity under mild conditions. The compound’s amine group further allows for easy derivatization via amide coupling or reductive amination.

Environmental considerations are also driving innovation around this compound. With the rise of green chemistry principles, scientists are investigating solvent-free methods to functionalize 1514849-55-8, reducing waste in synthetic workflows. Such approaches resonate with industrial demands for cost-effective and eco-friendly production techniques.

For those searching "how to synthesize 1-(3-Bromothiophen-2-yl)cyclobutan-1-amine," recent literature highlights palladium-catalyzed cross-coupling as an efficient strategy. Meanwhile, queries about "biological activity of bromothiophene derivatives" reflect the compound’s potential in targeting GPCRs and kinases. These search trends underscore the intersection of fundamental chemistry and applied biomedical research.

Quality control remains critical when working with CAS No. 1514849-55-8. Analytical techniques like HPLC and NMR are essential to verify purity, especially given the compound’s use in sensitive applications. Suppliers increasingly provide certificates of analysis to meet regulatory standards—a detail frequently searched by procurement specialists.

Looking ahead, the demand for 1-(3-Bromothiophen-2-yl)cyclobutan-1-amine is expected to rise alongside advances in precision medicine and flexible electronics. Its dual utility in life sciences and materials engineering positions it as a compound to watch in the next decade of chemical innovation.